Cas no 55170-80-4 (2,4-Dimethyl-1-decene)

• Product Name: 2,4-Dimethyl-1-decene
• CAS No: 55170-80-4
• MF: C₁₂H₂₄
• MW: 168.318964004517
• CID: 2183920
• PubChem ID: 521583
• Update Time: 2025-10-25

2,4-Dimethyl-1-decene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-1-decene
• AKOS006318551
• 2,4-Dimethyl-1-decene #
• DCJZDSLNTFHRSM-UHFFFAOYSA-N
• 1-Decene, 2,4-dimethyl-
• 2,4-Dimethyldec-1-ene, 97%
• 55170-80-4
• DTXSID701015835
• DB-260370
• 2,4-dimethyldec-1-ene
• MFCD11554093

• Inchi： 1S/C12H24/c1-5-6-7-8-9-12(4)10-11(2)3/h12H,2,5-10H2,1,3-4H3
• InChI Key： DCJZDSLNTFHRSM-UHFFFAOYSA-N
• SMILES： C(C)(CC(=C)C)CCCCCC

Computed Properties

• Exact Mass: 168.188
• Monoisotopic Mass: 168.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Additional information on 2,4-Dimethyl-1-decene

2,4-Dimethyl-1-decene (CAS No. 55170-80-4)

2,4-Dimethyl-1-decene is an alkene with the CAS registry number 55170-80-4, and it belongs to the class of aliphatic hydrocarbons. This compound is a straight-chain alkene with two methyl substituents at the 2nd and 4th positions of the decene chain. The molecular formula of 2,4-dimethyl-1-decene is C₁₂H₂₂, and its molecular weight is approximately 166.3 g/mol. The compound exists as a colorless liquid at room temperature and has a characteristic odor. It is sparingly soluble in water but miscible with organic solvents such as ethanol and diethyl ether.

The structure of 2,4-dimethyl-1-decene consists of a decene backbone with double bonds between carbons 1 and 2. The presence of methyl groups at positions 2 and 4 introduces steric hindrance, which affects the compound's physical and chemical properties. The double bond in the molecule makes it susceptible to addition reactions, such as hydrogenation, halogenation, and polymerization. These reactions are exploited in various industrial applications.

One of the key applications of 2,4-dimethyl-1-decene is in the production of specialty chemicals and polymers. It serves as an intermediate in the synthesis of lubricants, plasticizers, and elastomers. The compound's ability to undergo polymerization makes it valuable in the production of thermoplastic elastomers, which are used in applications such as adhesives, sealants, and automotive components.

Recent studies have focused on the use of 2,4-dimethyl-1-decene in sustainable chemistry. Researchers have explored its potential as a bio-based monomer for producing biodegradable polymers. By incorporating this compound into polymer formulations, scientists aim to develop materials that are both environmentally friendly and mechanically robust. These advancements highlight the growing interest in utilizing renewable resources to address global challenges such as climate change and resource depletion.

In terms of synthesis, 2,4-dimethyl-1-decene can be produced through various methods, including olefin metathesis and catalytic hydrogenation. Olefin metathesis has emerged as a powerful tool for constructing complex alkenes with high precision. This method allows for the controlled formation of substituted alkenes like 2,4-dimethyl-1-decene, making it a preferred route for industrial-scale production.

The physical properties of 2,4-dimethyl-1-decene make it suitable for use in high-performance materials. Its low viscosity and high stability at elevated temperatures make it ideal for applications in aerospace and automotive industries. Additionally, its resistance to oxidative degradation enhances its suitability for long-term use in demanding environments.

From a safety perspective, 2,4-dimethyl-1-decene is classified as a flammable liquid due to its low flash point. Proper handling precautions must be taken to prevent fire hazards during storage and transportation. Occupational exposure to this compound should be minimized through the use of personal protective equipment (PPE) and engineering controls such as ventilation systems.

In conclusion, 2,4-dimethyl-1-decene (CAS No. 55170-80-4) is a versatile alkene with a wide range of applications in industry and materials science. Its unique chemical structure enables it to participate in various reactions that yield valuable products for modern society. As research continues to uncover new uses for this compound, its role in sustainable chemistry is expected to grow significantly.